Cas no 504-75-6 (4,5-Dihydro-1H-imidazole)

4,5-Dihydro-1H-imidazole structure
4,5-Dihydro-1H-imidazole structure
Product Name:4,5-Dihydro-1H-imidazole
CAS No:504-75-6
MF:C3H6N2
MW:70.0931401252747
MDL:MFCD03308681
CID:372971
PubChem ID:68156
Update Time:2025-09-20

4,5-Dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,4,5-dihydro-
    • 4,5-dihydro-1H-imidazole
    • 2-Imidazoline
    • 28299-33-4
    • MTNDZQHUAFNZQY-UHFFFAOYSA-N
    • 1H-Imidazole, 4,5-dihydro-
    • DTXSID2060127
    • 4,5-dihydroimidazole
    • EN300-202371
    • 504-75-6
    • AKOS006351680
    • D36R5YLK6R
    • NS00022247
    • CORBAN 210WS
    • 1H-Imidazole, dihydro-
    • imidazoline
    • Q419555
    • UNII-D36R5YLK6R
    • CHEBI:53094
    • EINECS 207-999-4
    • .DELTA.2-IMIDAZOLINE
    • G55659
    • STL453690
    • 4,5-Dihydro-1H-imidazole
    • MDL: MFCD03308681
    • Inchi: 1S/C3H6N2/c1-2-5-3-4-1/h3H,1-2H2,(H,4,5)
    • InChI Key: MTNDZQHUAFNZQY-UHFFFAOYSA-N
    • SMILES: N1C=NCC1

Computed Properties

  • Exact Mass: 70.05318
  • Monoisotopic Mass: 70.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 48.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.4A^2
  • XLogP3: -0.8

Experimental Properties

  • Density: 0.8304 (rough estimate)
  • Melting Point: 55°C
  • Boiling Point: 111.55°C (rough estimate)
  • Flash Point: 86.3±18.7 °C
  • Refractive Index: 1.4796 (estimate)
  • PSA: 24.39
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

4,5-Dihydro-1H-imidazole Security Information

4,5-Dihydro-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D454310-100mg
4,5-Dihydro-1H-imidazole
504-75-6
100mg
$138.00 2023-05-18
TRC
D454310-250mg
4,5-Dihydro-1H-imidazole
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250mg
$287.00 2023-05-18
TRC
D454310-500mg
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500mg
$557.00 2023-05-18
TRC
D454310-1g
4,5-Dihydro-1H-imidazole
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$ 800.00 2023-09-07
TRC
D454310-1000mg
4,5-Dihydro-1H-imidazole
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1g
$1085.00 2023-05-18
Enamine
EN300-202371-0.05g
4,5-dihydro-1H-imidazole
504-75-6 95%
0.05g
$118.0 2023-09-16
Enamine
EN300-202371-0.1g
4,5-dihydro-1H-imidazole
504-75-6 95%
0.1g
$176.0 2023-09-16
Enamine
EN300-202371-0.25g
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504-75-6 95%
0.25g
$252.0 2023-09-16
Enamine
EN300-202371-0.5g
4,5-dihydro-1H-imidazole
504-75-6 95%
0.5g
$457.0 2023-09-16
Enamine
EN300-202371-1.0g
4,5-dihydro-1H-imidazole
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$584.0 2023-06-03
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